Cas no 19818-08-7 (2,6-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide)

• Product Name: 2,6-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide
• CAS No: 19818-08-7
• MF: C₁₄H₁₃Cl₂NO₂S
• MW: 330.229520559311
• CID: 5972578
• PubChem ID: 697815
• Update Time: 2025-10-08

2,6-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide
• 2,6-dichloro-N-phenethylbenzenesulfonamide
• 2,6-dichloro-N-(2-phenylethyl)benzenesulfonamide
• Benzenesulfonamide, 2,6-dichloro-N-(2-phenylethyl)-
• 19818-08-7
• Z45509508
• AKOS000809536
• F1408-0084
• SR-01000261432-1
• SR-01000261432

• Inchi： 1S/C14H13Cl2NO2S/c15-12-7-4-8-13(16)14(12)20(18,19)17-10-9-11-5-2-1-3-6-11/h1-8,17H,9-10H2
• InChI Key： AZYHINWWESEHRY-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CC=CC=C2)(=O)=O)=C(Cl)C=CC=C1Cl

Computed Properties

• Exact Mass: 329.0044052g/mol
• Monoisotopic Mass: 329.0044052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Boiling Point: 479.1±55.0 °C(Predicted)
• pka: 10.68±0.40(Predicted)

Additional information on 2,6-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide

2,6-Dichloro-N-(2-phenylethyl)benzene-1-sulfonamide (CAS No. 19818-08-7): A Comprehensive Overview

The compound 2,6-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide (commonly referred to by its CAS number 19818-08-7) is a synthetic organic compound with a unique chemical structure that has garnered significant attention in various fields of research and application. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile properties. The molecule consists of a benzene ring substituted with two chlorine atoms at the 2 and 6 positions, a sulfonamide group at the 1 position, and an N-(2-phenylethyl) substituent. This combination of functional groups imparts the compound with distinctive chemical and physical properties.

Recent studies have highlighted the potential of 2,6-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and antiviral drug discovery. The sulfonamide group is known to exhibit strong hydrogen bonding capabilities, which can enhance the bioavailability and pharmacokinetic properties of the compound. Additionally, the presence of chlorine atoms at the 2 and 6 positions on the benzene ring contributes to increased lipophilicity, making it an attractive candidate for drug delivery systems.

One of the most promising applications of this compound lies in its ability to act as an intermediate in the synthesis of more complex molecules. For instance, recent advancements in medicinal chemistry have utilized CAS No. 19818-08-7 as a key building block for constructing heterocyclic compounds with potential therapeutic applications. These include compounds targeting various disease states such as cancer, neurodegenerative disorders, and infectious diseases. The versatility of this compound stems from its ability to undergo a wide range of chemical transformations, including nucleophilic substitutions, coupling reactions, and cyclizations.

The synthesis of 2,6-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide involves a multi-step process that typically begins with the chlorination of benzene derivatives followed by sulfonation and subsequent amide formation. Researchers have optimized these steps to achieve high yields and purity levels. For example, recent studies have demonstrated that using microwave-assisted synthesis can significantly reduce reaction times while maintaining product quality. Such innovations are critical for scaling up production to meet increasing demand from both academic and industrial sectors.

In terms of physical properties, CAS No. 19818-08-7 exhibits a melting point of approximately 155°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various laboratory techniques, including chromatography and spectroscopy. Furthermore, its stability under standard storage conditions ensures that it can be handled safely in research settings.

From an environmental perspective, understanding the fate and behavior of 2,6-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent ecotoxicological studies have evaluated its biodegradability under aerobic and anaerobic conditions. Results indicate that while the compound exhibits moderate biodegradability under aerobic conditions, further research is needed to fully understand its long-term persistence in natural environments.

Looking ahead, the future prospects for CAS No. 19818-08-7 are highly promising due to its role as a versatile building block in organic synthesis. Ongoing research is focused on exploring its potential applications in advanced materials science, particularly in the development of functional polymers and nanomaterials. Additionally, efforts are underway to improve its bioavailability through structural modifications aimed at enhancing solubility and permeability.

In conclusion, 2,6-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide (CAS No. 19818-08) remains a significant compound with wide-ranging applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions while maintaining relevance in both academic and industrial settings.